Triple-Subsite Proteasome Inhibition vs. Glidobactin A
Syringolin A (SylA) is distinguished from its closest natural analog, Glidobactin A (GlbA), by its capacity to inhibit all three catalytic subunits of the eukaryotic 20S proteasome. Clerc et al. (2009) demonstrated using human 20S proteasome and fluorogenic substrate assays that natural SylA inhibits the chymotrypsin-like (β5; C-L) activity with Ki′ = 843 ± 8.4 nM, the trypsin-like (β2; T-L) activity with Ki′ = 6,700 ± 700 nM, and measurably targets the caspase-like (β1; Cas-L) activity (kₐₛₛₒc = 6 ± 0.3 M⁻¹s⁻¹) [1]. In contrast, GlbA potently inhibits C-L (Ki′ = 49 ± 5.4 nM) and T-L (Ki′ = 2,000 ± 600 nM) but displays no activity against β1/Cas-L up to 150 μM, as confirmed by both enzyme kinetics and X-ray crystallography [1]. Furthermore, SylA's closest structural relative Syringolin B (SylB) is approximately 10-fold less potent than SylA (C-L Ki′ = 7,778 ± 2,259 nM) and, like GlbA, binds only β2 and β5 subunits [1]. This unique β1 engagement makes SylA the only natural syrbactin suitable for studies requiring pan-proteasome catalytic profiling.
| Evidence Dimension | Proteasome subunit inhibition profile (Ki′ on human 20S proteasome) |
|---|---|
| Target Compound Data | SylA: β5/C-L Ki′ = 843 ± 8.4 nM; β2/T-L Ki′ = 6,700 ± 700 nM; β1/Cas-L kₐₛₛₒc = 6 ± 0.3 M⁻¹s⁻¹ |
| Comparator Or Baseline | GlbA: β5/C-L Ki′ = 49 ± 5.4 nM; β2/T-L Ki′ = 2,000 ± 600 nM; β1/Cas-L = not active (NA up to 150 μM). SylB: β5/C-L Ki′ = 7,778 ± 2,259 nM; β2/T-L Ki′ = 107,800 ± 39,200 nM; β1/Cas-L = NA |
| Quantified Difference | SylA is the only natural syrbactin with quantifiable β1/Cas-L engagement (kₐₛₛₒc = 6 M⁻¹s⁻¹). GlbA is ~17-fold more potent at β5 but completely lacks β1 activity. SylB is ~9-fold less potent than SylA at β5 and lacks β1 activity. |
| Conditions | Human 20S proteasome; fluorogenic peptide substrates (Suc-LLVY-AMC for C-L, Boc-LRR-AMC for T-L, Z-LLE-AMC for Cas-L); Ki′ determined by progress curve analysis; n = 6; pH and temperature per Clerc et al. 2009. |
Why This Matters
For researchers studying caspase-like (β1) proteasome function, immunoproteasome biology, or designing pan-proteasome profiling probes, SylA is the only viable natural syrbactin scaffold; GlbA and SylB cannot substitute due to their absent β1 activity.
- [1] Clerc, J., Groll, M., Illich, D. J., Bachmann, A. S., Huber, R., Schellenberg, B., Dudler, R., & Kaiser, M. (2009). Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition. Proceedings of the National Academy of Sciences, 106(16), 6507–6512. Table 1. View Source
